Cas no 30334-04-4 (d-6-Cyano-6-norlysergic Acid Methyl Ester)

D-6-Cyano-6-norlysergic Acid Methyl Ester is a specialized lysergic acid derivative with a cyano substitution at the 6-position and a methyl ester functional group. This compound is of interest in pharmaceutical and biochemical research due to its structural similarity to ergoline alkaloids, which are precursors for various pharmacologically active molecules. The cyano group enhances its reactivity, making it a valuable intermediate in synthetic pathways for developing novel compounds. Its well-defined structure and purity ensure consistent performance in research applications. This derivative is particularly useful in studies exploring serotonin receptor modulation and the synthesis of ergot alkaloid analogs. Proper handling and storage are essential due to its sensitivity to light and moisture.

d-6-Cyano-6-norlysergic Acid Methyl Ester structure

30334-04-4 structure

Product Name:d-6-Cyano-6-norlysergic Acid Methyl Ester

CAS No:30334-04-4

MF:C₁₇H₁₅N₃O₂

MW:293.319903612137

CID:916021

PubChem ID:302192

Update Time:2025-05-28

d-6-Cyano-6-norlysergic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- methyl 7-cyano-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxylate
- (6aR,9R)-7-cyano-4,6,6a,7,8,9-hexahydro-indolo[4,3-fg]quinoline-9-carboxylic acid methyl ester
- 6-cyano-9,10-didehydro-ergoline-8-carboxylic acid methyl ester
- AC1L701S
- d-6-Cyano-6-norlysergic Acid Methyl Ester
- NSC185030
- DTXSID40307000
- NSC-185030
- 30334-04-4
- Inchi： 1S/C17H15N3O2/c1-22-17(21)11-5-13-12-3-2-4-14-16(12)10(7-19-14)6-15(13)20(8-11)9-18/h2-5,7,11,15,19H,6,8H2,1H3
- InChI Key： OINOBHAOIREOCN-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C2C3C=CC=C4C=3C(=CN4)CC2N(C#N)C1)=O

Computed Properties

Exact Mass: 293.11655
Monoisotopic Mass: 293.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 564
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 69.1Å²

Experimental Properties

PSA: 69.12
LogP: 1.99978

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C357270-10mg	d-6-Cyano-6-norlysergic Acid Methyl Ester	30334-04-4	10mg	$ 190.00	2023-04-18
TRC	C357270-50mg	d-6-Cyano-6-norlysergic Acid Methyl Ester	30334-04-4	50mg	$ 800.00	2023-09-08
TRC	C357270-100mg	d-6-Cyano-6-norlysergic Acid Methyl Ester	30334-04-4	100mg	$ 1499.00	2023-04-18